![molecular formula C17H20N2O3 B7640226 [3-Oxo-3-(propan-2-ylamino)propyl] 2-methylquinoline-6-carboxylate](/img/structure/B7640226.png)
[3-Oxo-3-(propan-2-ylamino)propyl] 2-methylquinoline-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-Oxo-3-(propan-2-ylamino)propyl] 2-methylquinoline-6-carboxylate, also known as KP-1212, is a synthetic compound that has been studied for its potential use in treating viral infections.
Mechanism of Action
[3-Oxo-3-(propan-2-ylamino)propyl] 2-methylquinoline-6-carboxylate works by binding to the active site of reverse transcriptase and inducing a conformational change that increases the fidelity of the enzyme. This increased fidelity results in fewer errors during replication, reducing the rate of mutation and evolution of the virus.
Biochemical and Physiological Effects:
In addition to its potential use in treating viral infections, this compound has been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress, potentially making it useful in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
Advantages and Limitations for Lab Experiments
One advantage of using [3-Oxo-3-(propan-2-ylamino)propyl] 2-methylquinoline-6-carboxylate in lab experiments is its specificity for reverse transcriptase, which allows for targeted studies of this enzyme. However, one limitation is that it may not be effective against all strains of HIV, and further research is needed to determine its efficacy against different strains.
Future Directions
There are several future directions for research on [3-Oxo-3-(propan-2-ylamino)propyl] 2-methylquinoline-6-carboxylate. One area of interest is the potential use of this compound in combination with other antiviral drugs to increase their efficacy. Another area of interest is the development of this compound analogs with improved efficacy and specificity. Additionally, further research is needed to determine the safety and efficacy of this compound in clinical trials.
Synthesis Methods
[3-Oxo-3-(propan-2-ylamino)propyl] 2-methylquinoline-6-carboxylate is synthesized by reacting 2-methylquinoline-6-carboxylic acid with isobutyl chloroformate to form the corresponding isobutyl ester. This ester is then reacted with 3-aminopropylketone in the presence of a reducing agent to produce this compound.
Scientific Research Applications
[3-Oxo-3-(propan-2-ylamino)propyl] 2-methylquinoline-6-carboxylate has been studied for its potential use in treating viral infections, particularly HIV. It has been shown to increase the fidelity of reverse transcriptase, an enzyme that is crucial for the replication of HIV. By increasing the fidelity of reverse transcriptase, this compound may reduce the rate of mutation and evolution of the virus, potentially leading to more effective treatments.
properties
IUPAC Name |
[3-oxo-3-(propan-2-ylamino)propyl] 2-methylquinoline-6-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3/c1-11(2)18-16(20)8-9-22-17(21)14-6-7-15-13(10-14)5-4-12(3)19-15/h4-7,10-11H,8-9H2,1-3H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSPSXCJMVDIPAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)C=C(C=C2)C(=O)OCCC(=O)NC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.